Cas no 1783421-36-2 (tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate
• CAS No: 1783421-36-2
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5766052
• PubChem ID: 84730451
• Update Time: 2025-10-30

tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1878749
• tert-butyl N-[2-amino-3-(3-methoxyphenyl)propyl]carbamate
• 1783421-36-2
• tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate

• Inchi： 1S/C15H24N2O3/c1-15(2,3)20-14(18)17-10-12(16)8-11-6-5-7-13(9-11)19-4/h5-7,9,12H,8,10,16H2,1-4H3,(H,17,18)
• InChI Key： PYNOINXXCMKDCT-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC=C(C=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate (CAS No. 1783421-36-2): Properties, Applications, and Research Insights

The compound tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate (CAS No. 1783421-36-2) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the tert-butyl protecting group and the 3-methoxyphenyl moiety, make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, peptide synthesis, and medicinal chemistry applications.

In recent years, the demand for amino acid derivatives and protected amines like tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate has surged, driven by advancements in targeted therapy and precision medicine. This compound's role in modulating biological activity and improving drug bioavailability aligns with current trends in small molecule therapeutics. Its CAS No. 1783421-36-2 is often queried in scientific databases, reflecting its growing importance in high-throughput screening and lead optimization.

The 3-methoxyphenyl group in tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate contributes to its lipophilicity and binding affinity, making it a candidate for CNS-targeted drugs. This property is particularly relevant given the rising interest in neurodegenerative disease research and blood-brain barrier penetration. Additionally, the tert-butyl carbamate (Boc) group offers stability under various synthetic conditions, a feature highly valued in multi-step organic synthesis.

From a green chemistry perspective, the synthesis and application of tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate (CAS No. 1783421-36-2) are being optimized to reduce environmental impact. Innovations in catalytic methods and solvent-free reactions are frequently discussed in the context of this compound, addressing the industry's shift toward sustainable manufacturing. These developments resonate with the increasing focus on ESG (Environmental, Social, and Governance) criteria in chemical production.

Analytical characterization of tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Researchers emphasize the importance of purity assessment and structural elucidation to ensure reproducibility in preclinical studies. The compound's CAS registry number (1783421-36-2) serves as a critical identifier in patent literature and regulatory submissions, further underscoring its commercial and scientific value.

In conclusion, tert-butyl N-2-amino-3-(3-methoxyphenyl)propylcarbamate represents a versatile building block in modern chemical biology. Its integration into combinatorial libraries and structure-activity relationship studies highlights its enduring relevance. As the scientific community continues to explore novel therapeutic targets, this compound's role in hit-to-lead campaigns is expected to expand, solidifying its position as a key player in innovative drug development.